Cas no 1704455-80-0 (4-(2,6-difluorophenyl)but-3-en-2-amine)

• Product Name: 4-(2,6-difluorophenyl)but-3-en-2-amine
• CAS No: 1704455-80-0
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 6006030
• PubChem ID: 103091649
• Update Time: 2025-10-13

4-(2,6-difluorophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluorophenyl)but-3-en-2-amine
• EN300-1999127
• 1704455-80-0

• Inchi： 1S/C10H11F2N/c1-7(13)5-6-8-9(11)3-2-4-10(8)12/h2-7H,13H2,1H3/b6-5+
• InChI Key： SYLLYYZFKDBSMV-AATRIKPKSA-N
• SMILES： FC1C=CC=C(C=1/C=C/C(C)N)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2,6-difluorophenyl)but-3-en-2-amine

Comprehensive Overview of 4-(2,6-difluorophenyl)but-3-en-2-amine (CAS No. 1704455-80-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-(2,6-difluorophenyl)but-3-en-2-amine (CAS No. 1704455-80-0) has emerged as a compound of significant interest. This fluorinated amine derivative is widely studied for its unique structural properties and potential applications in drug discovery and material science. Researchers and industry professionals are increasingly focusing on this compound due to its versatile reactivity and compatibility with modern synthetic methodologies.

The molecular structure of 4-(2,6-difluorophenyl)but-3-en-2-amine features a difluorophenyl group attached to a butenyl amine backbone, which contributes to its distinctive electronic and steric characteristics. This combination makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and small-molecule therapeutics. Its CAS number 1704455-80-0 serves as a unique identifier in chemical databases, facilitating precise tracking and regulatory compliance.

Recent trends in pharmaceutical research highlight a growing demand for fluorinated building blocks like 4-(2,6-difluorophenyl)but-3-en-2-amine. Fluorination is known to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates, making this compound particularly relevant in the design of next-generation therapeutics. Industry reports suggest that the market for such specialized intermediates is projected to grow significantly, driven by advancements in precision medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, 4-(2,6-difluorophenyl)but-3-en-2-amine offers several advantages. Its amine functionality allows for straightforward derivatization, enabling the creation of diverse molecular architectures. Additionally, the presence of fluorine atoms at the 2 and 6 positions of the phenyl ring introduces electronic effects that can be exploited in catalyzed cross-coupling reactions and other transformative processes. These attributes make it a preferred choice for chemists working on structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 4-(2,6-difluorophenyl)but-3-en-2-amine (CAS No. 1704455-80-0) has potential applications in agrochemicals and functional materials. The incorporation of fluorine into agrochemicals can improve their environmental persistence and efficacy, addressing key challenges in sustainable agriculture. Meanwhile, in materials science, fluorinated compounds are valued for their thermal stability and resistance to degradation, opening doors to innovations in high-performance polymers and electronic materials.

Quality control and analytical characterization are critical when working with 4-(2,6-difluorophenyl)but-3-en-2-amine. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These methods are essential for meeting the stringent requirements of regulatory agencies and maintaining consistency in research and production settings.

As the scientific community continues to explore the potential of fluorinated organic compounds, 4-(2,6-difluorophenyl)but-3-en-2-amine stands out as a promising candidate for diverse applications. Its combination of reactivity, stability, and versatility positions it at the forefront of innovation in multiple industries. Future research is likely to uncover even more uses for this compound, solidifying its role in the advancement of science and technology.